Cas no 1233955-11-7 (4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline)

• Product Name: 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline
• CAS No: 1233955-11-7
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• MDL: MFCD13689259
• CID: 4788629
• Update Time: 2025-06-13

4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline
• STL471976

• MDL： MFCD13689259
• Inchi： 1S/C9H11FN2O3/c1-15-5-4-11-8-3-2-7(10)6-9(8)12(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key： NRHIYXSNFCIUNU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])NCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1

Additional information on 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline

Professional Introduction to 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline (CAS No. 1233955-11-7)

4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline, identified by its Chemical Abstracts Service (CAS) number 1233955-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic amines, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of both a fluoro substituent and a nitro group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline make it particularly interesting for researchers exploring the development of novel therapeutic agents. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, is often incorporated into drug molecules to enhance their pharmacokinetic profiles. In contrast, the nitro group can serve as a versatile handle for further functionalization, allowing chemists to introduce additional modifications that may improve the biological activity of the compound.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their diverse applications in drug discovery. Studies have demonstrated that nitroaromatic amines can exhibit potent effects against various diseases, including cancer and infectious disorders. The combination of a fluoro substituent with a nitro group in 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline suggests that it may possess unique properties that could be exploited in the design of new therapeutic strategies.

The synthesis of 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. One common approach involves the nitration of a fluorinated aromatic precursor followed by nucleophilic substitution with an ethylating agent. The use of advanced catalytic systems and green chemistry principles has been explored to improve the efficiency and sustainability of this synthetic route. Recent advancements in flow chemistry have also enabled the scalable production of this compound, facilitating its use in larger-scale research endeavors.

The pharmacological potential of 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline has been investigated in several preclinical studies. Researchers have focused on its potential as an antimicrobial agent, where the presence of both the fluoro and nitro groups may contribute to enhanced binding interactions with bacterial enzymes. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The< strong>N-(2-methoxyethyl) side chain further modulates the compound's solubility and bioavailability, which are critical factors in drug development.

In conclusion, 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline (CAS No. 1233955-11-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluoro substituent and a nitro group, make it an attractive scaffold for designing novel therapeutic agents. Ongoing studies continue to explore its applications in antimicrobial and anti-inflammatory treatments, while advancements in synthetic methodologies enhance its accessibility for research purposes. As our understanding of molecular interactions evolves, compounds like 4-Fluoro-N-(2-methoxyethyl)-2-nitroaniline will undoubtedly play a crucial role in shaping the future of drug discovery.